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Compound of Interest

Compound Name: Cyclopentanecarbonitrile

Cat. No.: B127170 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. Cyclopentanecarbonitrile, a versatile building block in organic synthesis,

requires careful management due to its hazardous properties. This guide provides essential,

step-by-step procedures for its safe disposal, ensuring the well-being of laboratory personnel

and compliance with regulatory standards.

Key Safety and Physical Properties
A thorough understanding of the chemical's properties is the first step in safe handling.

Cyclopentanecarbonitrile is classified as a flammable liquid, is toxic if swallowed, and can

cause skin and serious eye irritation.[1] Adherence to appropriate safety protocols is therefore

non-negotiable.
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Property Value Source

CAS Number 4254-02-8 [2][3]

Molecular Formula C₆H₉N [3][4]

Molecular Weight 95.14 g/mol [4]

Appearance
Clear colorless to faintly yellow

liquid
ChemicalBook

Boiling Point 67-68 °C @ 10 mmHg [5][6]

Melting Point -76 °C [5][6]

Flash Point 56 °C (132.8 °F) - closed cup [5]

Density 0.912 g/mL at 25 °C [5][6]

Hazards

Flammable liquid, Acute

toxicity (oral), Skin irritant, Eye

irritant, Respiratory irritant

[1]

Essential Personal Protective Equipment (PPE)
Before handling Cyclopentanecarbonitrile, all personnel must be equipped with the following

personal protective equipment to minimize exposure:

Eye Protection: Chemical safety goggles or a face shield.[5]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat and, if necessary, a chemical-resistant apron.

Respiratory Protection: Use only in a well-ventilated area, preferably a chemical fume hood.

[2] If ventilation is inadequate, a NIOSH/MSHA or European Standard EN 149 approved

respirator is required.[6]

Step-by-Step Disposal Protocol
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The following procedure outlines the safe disposal of unwanted Cyclopentanecarbonitrile and

its empty containers. This protocol is a general guideline; always consult and adhere to your

institution's specific hazardous waste management policies and local regulations.

Step 1: Waste Collection
Designated Waste Container: Use a dedicated, properly labeled hazardous waste container

for liquid Cyclopentanecarbonitrile waste. The container must be compatible with nitriles

and flammable liquids.

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "Cyclopentanecarbonitrile," and a description of its hazards (e.g.,

"Flammable," "Toxic").

Segregation: Store the waste container separately from incompatible materials, particularly

strong oxidizing agents and strong bases.[2]

Container Integrity: Ensure the waste container is in good condition, free from leaks or

cracks, and is kept closed except when adding waste.

Step 2: Handling Small Spills
In the event of a small spill, follow these steps:

Evacuate and Ventilate: If safe to do so, ensure the area is well-ventilated.

Containment: Use an inert absorbent material, such as vermiculite, sand, or earth, to soak

up the spill.

Collection: Carefully collect the absorbent material and place it in a designated hazardous

waste container.

Decontamination: Clean the spill area with a suitable solvent, and collect the cleaning

materials as hazardous waste.

Step 3: Disposal of Empty Containers
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Empty containers that previously held Cyclopentanecarbonitrile must be managed as

hazardous waste unless properly decontaminated.

Triple Rinsing: To decontaminate an empty container, triple rinse it with a solvent capable of

removing the chemical residue. The rinsate from this process must be collected and

disposed of as hazardous waste.[7][8]

Container Disposal: Once triple-rinsed and air-dried, the container can typically be disposed

of as regular trash after defacing the original label.[7] Always confirm this procedure with

your institution's waste management guidelines.

Step 4: Final Disposal
Waste Pickup: Arrange for the collection of the hazardous waste container by your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal contractor.

Documentation: Complete all necessary waste disposal forms and maintain records as

required by your institution and regulatory agencies.

Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of

Cyclopentanecarbonitrile.
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Caption: Logical workflow for the safe disposal of Cyclopentanecarbonitrile.

By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of Cyclopentanecarbonitrile, fostering a culture of
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safety and compliance within their research environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemwhat.com [chemwhat.com]

2. CYCLOPENTANECARBONITRILE | 4254-02-8 [chemicalbook.com]

3. Cyclopentanecarbonitrile, 98% 25 g | Buy Online | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

4. Cyclopentanecarbonitrile | C6H9N | CID 77935 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. CYCLOPENTANECARBONITRILE CAS#: 4254-02-8 [m.chemicalbook.com]

6. Cyclopentanecarbonitrile [chembk.com]

7. vumc.org [vumc.org]

8. campussafety.lehigh.edu [campussafety.lehigh.edu]

To cite this document: BenchChem. [Navigating the Safe Disposal of
Cyclopentanecarbonitrile: A Comprehensive Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b127170#cyclopentanecarbonitrile-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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